59-49-4

2-Benzoxazolinone

In Stock

• CAS RN:
• 59-49-4

• Formula:
• C7H5NO2

• InChI:
• InChI=1S/C7H5NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9)

• InChIKey:
• ASSKVPFEZFQQNQ-UHFFFAOYSA-N

• 2-Benzoxazolinone is a phytoanticipin and its biotransformation by endophytic fungi isolated from Aphelandra tetragona was studied. 2-Benzoxazolinone is a natural chemical produced by rye (Secale cereale) and has strong phytotoxic properties.
  2-benzoxazolinone is a member of the class of benzoxazoles that is 2,3-dihydro-1,3-benzoxazole carrying an oxo group at position 2. It has a role as an allelochemical and a phytoalexin.
  2-Benzoxazolol, also known as benzoxazolone, belongs to the class of organic compounds known as benzoxazolones. These are organic compounds containing a benzene fused to an oxazole ring (a five-member aliphatic ring with three carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. 2-Benzoxazolol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-benzoxa...

1-Bromo-4-(fluoromethyl)benzene

In Stock

• CAS RN:
• 459-49-4

• Formula:
• C7H6BrF

• InChI:
• InChI=1S/C7H6BrF/c8-7-3-1-6(5-9)2-4-7/h1-4H,5H2

• InChIKey:
• LFTYKVGDROWKQC-UHFFFAOYSA-N

• 1-Bromo-4-(fluoromethyl)benzene is a useful research compound. Its molecular formula is C7H6BrF and its molecular weight is 189.027. The purity is usually 95%.

4-Nitrosoaniline

• CAS RN:
• 659-49-4

• Formula:
• C6H6N2O

• InChI:
• InChI=1S/C6H6N2O/c7-5-1-3-6(8-9)4-2-5/h1-4H,7H2

• InChIKey:
• SALQMMXSINGXMI-UHFFFAOYSA-N

• 4-Nitrosoaniline is a useful research compound. Its molecular formula is C6H6N2O and its molecular weight is 122.12 g/mol. The purity is usually 95%.

1-[4-(2,4-dichlorophenoxy)butanoyl]-3,5-dimethyl-1H-pyrazole

In Stock

• CAS RN:
• 5259-49-4

• Formula:
• C15H16Cl2N2O2

• InChI:
• InChI=1S/C15H16Cl2N2O2/c1-10-8-11(2)19(18-10)15(20)4-3-7-21-14-6-5-12(16)9-13(14)17/h5-6,8-9H,3-4,7H2,1-2H3

• InChIKey:
• KEUZUSWFDDTHQZ-UHFFFAOYSA-N

• 1-[4-(2,4-dichlorophenoxy)butanoyl]-3,5-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C15H16Cl2N2O2 and its molecular weight is 327.2 g/mol. The purity is usually 95%.

3-formyl-4-oxo-4H-chromen-7-yl acetate

In Stock

• CAS RN:
• 42059-49-4

• Formula:
• C12H8O5

• InChI:
• InChI=1S/C12H8O5/c1-7(14)17-9-2-3-10-11(4-9)16-6-8(5-13)12(10)15/h2-6H,1H3

• InChIKey:
• FREHGEVVMNNOAE-UHFFFAOYSA-N

• 3-formyl-4-oxo-4H-chromen-7-yl acetate is a useful research compound. Its molecular formula is C12H8O5 and its molecular weight is 232.19 g/mol. The purity is usually 95%.

2-(3-Aminopropylamino)ethyl bromide

In Stock

• CAS RN:
• 55159-49-4

• Formula:
• C5H13BrN2

• InChI:
• InChI=1S/C5H13BrN2/c6-2-5-8-4-1-3-7/h8H,1-5,7H2

• InChIKey:
• PGVLVMINWPCNCD-UHFFFAOYSA-N

• 2-(3-Aminopropylamino)ethyl bromide is a useful research compound. Its molecular formula is C5H13BrN2 and its molecular weight is 181.07 g/mol. The purity is usually 95%.

2,3-Dichloro-3'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898759-49-4

• Formula:
• C16H12Cl2O3

• InChI:
• InChI=1S/C16H12Cl2O3/c17-13-6-2-5-12(14(13)18)15(19)10-3-1-4-11(9-10)16-20-7-8-21-16/h1-6,9,16H,7-8H2

• InChIKey:
• NHBFQJYMRAUGQV-UHFFFAOYSA-N

• 2,3-Dichloro-3'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C16H12Cl2O3 and its molecular weight is 323.2 g/mol. The purity is usually 95%.

N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-cyanobenzamide

In Stock

• CAS RN:
• 864859-49-4

• Formula:
• C24H18N4O2S2

• InChI:
• InChI=1S/C24H18N4O2S2/c1-14(29)28-11-10-17-20(13-28)32-24(27-22(30)16-8-6-15(12-25)7-9-16)21(17)23-26-18-4-2-3-5-19(18)31-23/h2-9H,10-11,13H2,1H3,(H,27,30)

• InChIKey:
• QJDQPITZRVWZFV-UHFFFAOYSA-N

• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-cyanobenzamide is a useful research compound. Its molecular formula is C24H18N4O2S2 and its molecular weight is 458.55. The purity is usually 95%.

2-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-(2-pyridinyl)acetamide

• CAS RN:
• 903859-49-4

• Formula:
• C23H22N2O4

• InChI:
• InChI=1S/C23H22N2O4/c1-13-14-9-16-17(23(2,3)4)12-28-18(16)11-19(14)29-22(27)15(13)10-21(26)25-20-7-5-6-8-24-20/h5-9,11-12H,10H2,1-4H3,(H,24,25,26)

• InChIKey:
• HGZMVPFTKXHNEV-UHFFFAOYSA-N

• 2-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-(2-pyridinyl)acetamide is a useful research compound. Its molecular formula is C23H22N2O4 and its molecular weight is 390.4g/mol. The purity is usually 95%.

2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(4-methylpyridin-2-yl)acetamide

Usually In Stock

• CAS RN:
• 953159-49-4

• Formula:
• C19H19N3O4

• InChI:
• InChI=1S/C19H19N3O4/c1-12-6-7-20-18(8-12)21-19(23)11-14-10-16(26-22-14)13-4-5-15(24-2)17(9-13)25-3/h4-10H,11H2,1-3H3,(H,20,21,23)

• InChIKey:
• ROIXPUPGYDOIJA-UHFFFAOYSA-N

• 2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(4-methylpyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.

Ethyl 2,4-dichloro-5-(chlorosulfonyl)benzoate

In Stock

• CAS RN:
• 924859-49-4

• Formula:
• C9H7Cl3O4S

• InChI:
• InChI=1S/C9H7Cl3O4S/c1-2-16-9(13)5-3-8(17(12,14)15)7(11)4-6(5)10/h3-4H,2H2,1H3

• InChIKey:
• LLJLHKSMOAILHJ-UHFFFAOYSA-N

• Ethyl 2,4-dichloro-5-(chlorosulfonyl)benzoate is a useful research compound. Its molecular formula is C9H7Cl3O4S and its molecular weight is 317.6 g/mol. The purity is usually 95%.

N-(1,3-thiazol-2-yl)-4-({[(trifluoroacetyl)amino]carbonyl}amino)benzenesulfonamide

In Stock

• CAS RN:
• 534559-49-4

• Formula:
• C12H9F3N4O4S2

• InChI:
• InChI=1S/C12H9F3N4O4S2/c13-12(14,15)9(20)18-10(21)17-7-1-3-8(4-2-7)25(22,23)19-11-16-5-6-24-11/h1-6H,(H,16,19)(H2,17,18,20,21)

• InChIKey:
• GPCKCWTUVLTUHN-UHFFFAOYSA-N

• N-(1,3-thiazol-2-yl)-4-({[(trifluoroacetyl)amino]carbonyl}amino)benzenesulfonamide is a useful research compound. Its molecular formula is C12H9F3N4O4S2 and its molecular weight is 394.4g/mol. The purity is usually 95%.

(2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 131559-49-4

• Formula:
• C7H13NO3

• InChI:
• InChI=1S/C7H13NO3/c1-8-4-5(11-2)3-6(8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)/t5-,6+/m1/s1

• InChIKey:
• LCRFCICIBIZKQT-RITPCOANSA-N

• (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, also known as (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, is a useful research compound. Its molecular formula is C7H13NO3 and its molecular weight is 159.18 g/mol. The purity is usually 95%.

Atalafoline

Usually In Stock

• CAS RN:
• 107259-49-4

• Formula:
• C17H17NO6

• InChI:
• InChI=1S/C17H17NO6/c1-18-9-7-10(19)16(23-3)15(21)12(9)14(20)8-5-6-11(22-2)17(24-4)13(8)18/h5-7,19,21H,1-4H3

• InChIKey:
• SMZNQRJKSRSJJH-UHFFFAOYSA-N

• Atalafoline is a natural product found in Citrus maxima with data available.

N-(Cyanomethyl)-2-[[2-[2-(trifluoromethyl)phenyl]cyclopentyl]amino]acetamide

In Stock

• CAS RN:
• 1645359-49-4

• Formula:
• C16H18F3N3O

• InChI:
• InChI=1S/C16H18F3N3O/c17-16(18,19)13-6-2-1-4-11(13)12-5-3-7-14(12)22-10-15(23)21-9-8-20/h1-2,4,6,12,14,22H,3,5,7,9-10H2,(H,21,23)

• InChIKey:
• PHKOBHIQZSQFCZ-UHFFFAOYSA-N

• N-(Cyanomethyl)-2-[[2-[2-(trifluoromethyl)phenyl]cyclopentyl]amino]acetamide is a useful research compound. Its molecular formula is C16H18F3N3O and its molecular weight is 325.335. The purity is usually 95%.

2-bromo-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797059-49-4

• Formula:
• C18H20BrNO3S2

• InChI:
• InChI=1S/C18H20BrNO3S2/c19-16-8-4-5-9-17(16)25(21,22)20-14-18(10-12-23-13-11-18)24-15-6-2-1-3-7-15/h1-9,20H,10-14H2

• InChIKey:
• UVLNSTNQERAWOD-UHFFFAOYSA-N

• 2-bromo-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20BrNO3S2 and its molecular weight is 442.39. The purity is usually 95%.

2-bromo-N-(2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

In Stock

• CAS RN:
• 1797259-49-4

• Formula:
• C19H18BrN3OS

• InChI:
• InChI=1S/C19H18BrN3OS/c20-15-5-2-1-4-14(15)19(24)21-9-10-23-17(13-7-8-13)12-16(22-23)18-6-3-11-25-18/h1-6,11-13H,7-10H2,(H,21,24)

• InChIKey:
• JAGPUZDIXPLOHC-UHFFFAOYSA-N

• 2-bromo-N-(2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C19H18BrN3OS and its molecular weight is 416.34. The purity is usually 95%.

3-(3-bromo-4-methoxyphenyl)-N-((1-phenylpyrrolidin-2-yl)methyl)propanamide

In Stock

• CAS RN:
• 1797859-49-4

• Formula:
• C21H25BrN2O2

• InChI:
• InChI=1S/C21H25BrN2O2/c1-26-20-11-9-16(14-19(20)22)10-12-21(25)23-15-18-8-5-13-24(18)17-6-3-2-4-7-17/h2-4,6-7,9,11,14,18H,5,8,10,12-13,15H2,1H3,(H,23,25)

• InChIKey:
• JLOZUIUWDPECJM-UHFFFAOYSA-N

• 3-(3-bromo-4-methoxyphenyl)-N-((1-phenylpyrrolidin-2-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H25BrN2O2 and its molecular weight is 417.347. The purity is usually 95%.

N,N,3-Trimethyl-3-piperidinamine

In Stock

• CAS RN:
• 1823359-49-4

• Formula:
• C8H18N2

• InChI:
• InChI=1S/C8H18N2/c1-8(10(2)3)5-4-6-9-7-8/h9H,4-7H2,1-3H3

• InChIKey:
• CBUFINOQAPUKOB-UHFFFAOYSA-N

• N,N,3-Trimethyl-3-piperidinamine is a useful research compound. Its molecular formula is C8H18N2 and its molecular weight is 142.246. The purity is usually 95%.

3-(2-fluorophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide

In Stock

• CAS RN:
• 1904359-49-4

• Formula:
• C19H17FN2O2

• InChI:
• InChI=1S/C19H17FN2O2/c20-16-5-2-1-4-15(16)8-10-19(23)22-13-14-7-9-17(21-12-14)18-6-3-11-24-18/h1-7,9,11-12H,8,10,13H2,(H,22,23)

• InChIKey:
• TWNOZMADFLQDSN-UHFFFAOYSA-N

• 3-(2-fluorophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H17FN2O2 and its molecular weight is 324.355. The purity is usually 95%.